Cas no 21583-35-7 (1,2-Cyclohexanedicarboxylicacid, 1-butyl ester)

• Product Name: 1,2-Cyclohexanedicarboxylicacid, 1-butyl ester
• CAS No: 21583-35-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 276238
• PubChem ID: 89519
• Update Time: 2025-04-19

1,2-Cyclohexanedicarboxylicacid, 1-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylicacid, 1-butyl ester
• 2-butoxycarbonylcyclohexane-1-carboxylic acid
• 2-(butoxycarbonyl)cyclohexanecarboxylic acid
• Butyl hydrogen cyclohexane-1,2-dicarboxylate
• SCHEMBL1296512
• 21583-35-7
• NS00050304
• DTXSID80944190
• 2-(BUTOXYCARBONYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• EINECS 244-456-0

• Inchi： 1S/C12H20O4/c1-2-3-8-16-12(15)10-7-5-4-6-9(10)11(13)14/h9-10H,2-8H2,1H3,(H,13,14)
• InChI Key： VRHUZZLSVQTROS-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C1CCCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 228.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 2.4

Experimental Properties

• Density: 1.109
• Boiling Point: 346.2°Cat760mmHg
• Flash Point: 126.7°C
• Refractive Index: 1.481
• PSA: 63.6